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Compound of Interest

Compound Name:
1,2-Dioleoyl-3-Lauroyl-rac-

glycerol-13C3

Cat. No.: B12300658 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and storage of 1,2-Dioleoyl-3-Lauroyl-rac-glycerol-

¹³C₃. Below you will find frequently asked questions and troubleshooting guides to ensure the

integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for 1,2-Dioleoyl-3-Lauroyl-rac-glycerol-

¹³C₃?

A1: The recommended storage temperature for 1,2-Dioleoyl-3-Lauroyl-rac-glycerol-¹³C₃ is

-20°C.[1][2]

Q2: What is the expected stability of 1,2-Dioleoyl-3-Lauroyl-rac-glycerol-¹³C₃ when stored

correctly?

A2: When stored at the recommended temperature of -20°C, the product is stable for at least 2

years.[2]

Q3: In what form is this product supplied?

A3: 1,2-Dioleoyl-3-Lauroyl-rac-glycerol-¹³C₃ is supplied as a solution in methyl acetate.[2]

Q4: How should I handle the product upon receipt?
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A4: Upon receipt, the product should be stored at -20°C. It is shipped at room temperature in

the continental US, but this may vary for other locations.[2] For handling, it is crucial to use

appropriate personal protective equipment, including gloves and safety glasses.[3][4] Avoid

contact with skin and eyes.[3]

Q5: Can I store the product in a plastic container?

A5: No. Organic solutions of lipids should not be stored in polymer or plastic containers (e.g.,

polystyrene, polyethylene, polypropylene) as this can lead to the leaching of impurities.[5] It is

recommended to store the product in a glass container with a Teflon-lined closure.[5]
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Problem Possible Cause Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Verify that the product has

been consistently stored at

-20°C. Check for any signs of

precipitation or changes in the

solution's appearance.

Consider running a quality

control check using a fresh

vial.

Contamination from improper

handling.

Ensure that only glass,

stainless steel, or Teflon

materials are used when

transferring the lipid solution.

[5] Avoid using plastic pipette

tips with organic solvents.[5]

Reduced signal intensity in

mass spectrometry

Low concentration of the lipid

standard.

This could indicate

degradation of the standard.

Prepare fresh dilutions from a

stock that has been properly

stored.

Issues with the analytical

method.

Review the sample preparation

and instrument parameters.

Ensure the mass spectrometer

is properly calibrated.

Appearance of unexpected

peaks in chromatogram

Hydrolysis or oxidation of the

lipid.

Lipids with unsaturated fatty

acids are susceptible to

oxidation.[5] Hydrolysis can

occur if the sample is exposed

to moisture.[5] Store the

product under an inert

atmosphere (e.g., argon or

nitrogen) and minimize

exposure to air and moisture.
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Experimental Protocols
Protocol for Assessing the Stability of 1,2-Dioleoyl-3-Lauroyl-rac-glycerol-¹³C₃ via Thin-Layer

Chromatography (TLC)

This protocol provides a general framework for monitoring the stability of 1,2-Dioleoyl-3-

Lauroyl-rac-glycerol-¹³C₃.

Materials:

1,2-Dioleoyl-3-Lauroyl-rac-glycerol-¹³C₃ solution

Silica gel TLC plates

TLC developing chamber

Mobile phase: A common solvent system for neutral lipids is petroleum ether:diethyl

ether:acetic acid (80:20:1, v/v/v).[6]

Visualization reagent (e.g., iodine vapor or 50% sulfuric acid spray)[6]

Glass capillaries for spotting

Procedure:

Plate Activation: Activate a silica gel TLC plate by heating it at 110°C for 30-60 minutes.[6]

Chamber Saturation: Pour the mobile phase into a TLC chamber lined with filter paper and

allow it to saturate for at least 15-20 minutes.[6]

Sample Application: Using a glass capillary, spot a small amount of the 1,2-Dioleoyl-3-

Lauroyl-rac-glycerol-¹³C₃ solution onto the TLC plate. Also spot a fresh, unopened standard

as a control if available.

Development: Place the TLC plate in the saturated chamber and allow the mobile phase to

ascend the plate until it is about 1 cm from the top.[6]
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Drying: Remove the plate from the chamber, mark the solvent front, and allow it to dry

completely.[6]

Visualization: Visualize the spots using iodine vapor or by spraying with 50% sulfuric acid

and heating.[6]

Analysis: Compare the spot of the test sample to the control. The appearance of additional

spots in the test sample lane may indicate the presence of degradation products. The

relative intensity of the primary spot can also provide an indication of the compound's

integrity.
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Troubleshooting Workflow for Suspected Compound Degradation

Inconsistent Experimental
Results or Suspected

Degradation

Verify Storage Conditions
(-20°C in glass vial)

Storage Conditions Correct?

Store at -20°C in a
glass vial with a
Teflon-lined cap.

No

Review Handling Procedures

Yes

Proper Handling
(e.g., inert gas, no plastic)?

Implement proper lipid
handling procedures.

No

Perform Quality Control
(e.g., TLC, LC-MS)

with a fresh standard.

Yes

Degradation Observed?

Discard suspect sample
and use a new vial.

Yes

Proceed with Experiment

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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